![molecular formula C7H8N2OS B2674392 5-Methoxypyridine-2-carbothioamide CAS No. 1256809-16-1](/img/structure/B2674392.png)
5-Methoxypyridine-2-carbothioamide
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Overview
Description
5-Methoxypyridine-2-carbothioamide is a chemical compound with the molecular formula C7H8N2OS . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of 5-Methoxypyridine-2-carbothioamide is 168.22 . The InChI code is 1S/C7H8N2OS/c1-10-5-2-3-6 (7 (8)11)9-4-5/h2-4H,1H3, (H2,8,11) .Physical And Chemical Properties Analysis
5-Methoxypyridine-2-carbothioamide is a powder that is stored at room temperature .Scientific Research Applications
Antifungal Applications
A study by Klimesová, Otčenášek, and Waisser (1996) on 2-alkylthiopyridine-4-carbothioamides, closely related compounds, demonstrated their antifungal potency against yeasts and dermatophytes, highlighting their potential as antifungal agents. The antifungal activity was primarily associated with the hydrophobicity of the alkyl group in position 2, indicating a structure-activity relationship that could inform the development of new antifungal drugs Klimesová, V., Otčenášek, M., & Waisser, K. (1996). European Journal of Medicinal Chemistry, 31, 389-395.
Antibacterial and Antioxidant Activities
El‐Metwaly (2007) reported on the synthesis of mononuclear complexes of 5-hydroxyl-3-oxopyrazoline-1-carbothiohydrazide with various metals, displaying significant antibacterial activity against certain bacteria and moderate antioxidant effects. This suggests potential applications of related compounds in the treatment of bacterial infections and as antioxidant agents El‐Metwaly, N. (2007). Transition Metal Chemistry, 32, 88-94.
Anticancer Activities
The synthesis of 3-(4-methoxyphenyl)-5-substituted phenyl-2-pyrazoline-1-carbothioamide derivatives by Sahu et al. (2021) and their in vitro anticancer activity against various human cancer cell lines, including MCF-7, Hep-G2, and K-562, underline the potential of similar compounds in cancer therapy. Some derivatives exhibited potent anticancer activity, comparable to or better than standard drugs, suggesting a promising avenue for the development of new anticancer agents Sahu, B., Rajapandi, R., Maji, A., Paul, A., Singha, T., & Maity, T. (2021). International Journal of Research in Pharmaceutical Sciences.
Physicochemical and Spectroscopic Properties
Tamer et al. (2015) explored the structural, spectroscopic, and nonlinear optical properties of 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, providing insights into the physicochemical characteristics of related compounds. Their findings highlight the potential of these compounds in developing materials with specific optical properties, which could have applications in various technological fields Tamer, Ö., Dege, N., Avcı, D., Atalay, Y., Özer İlhan, İ., & Çadir, M. (2015). Spectrochimica Acta Part A, Molecular and Biomolecular Spectroscopy, 137, 1387-1396.
Safety and Hazards
properties
IUPAC Name |
5-methoxypyridine-2-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c1-10-5-2-3-6(7(8)11)9-4-5/h2-4H,1H3,(H2,8,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRLGOTUKXMOFIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C=C1)C(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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